Cas no 4091-26-3 (2-phenylethylenesulfonyl chloride)

• Product Name: 2-phenylethylenesulfonyl chloride
• CAS No: 4091-26-3
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• MDL: MFCD00007456
• CID: 1040975
• PubChem ID: 5369377
• Update Time: 2025-04-20

2-phenylethylenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenylethenesulfonyl chloride
• (E)-2-PHENYLETHENESULFONYL CHLORIDE
• BETA-STYRENE SULFONYL CHLORIDE
• C8H7ClO2S
• β-STYRENE SULFONYL CHLORIDE
• 2-Phenyl-aethensulfonsaeure
• 2-Phenyl-aethensulfonylchlorid
• 2-phenyl-ethenesulfonic acid
• 2-phenyl-ethenesulfonyl chloride
• 2-phenylethensulfonyl chloride
• Ethenesulfonic acid,2-phenyl
• styrene sulfonyl chloride
• styrylsulfonic acid
• styrylsulfonyl chloride
• β-Styrenesulfonyl chloride
• 2-phenylethylenesulfonyl chloride

• MDL： MFCD00007456
• Inchi： 1S/C8H7ClO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
• InChI Key： ONWRSBMOCIQLRK-VOTSOKGWSA-N
• SMILES： ClS(/C=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 201.98600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 85-88 °C(lit.)
• PSA: 42.52000
• LogP: 3.30670

2-phenylethylenesulfonyl chloride Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes